Cas no 2172554-46-8 (3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172554-46-8
• MF: C₁₂H₂₀N₆O
• MW: 264.326801300049
• CID: 6012151
• PubChem ID: 165600820
• Update Time: 2025-07-14

3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592050
• 2172554-46-8
• 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C12H20N6O/c1-8(2)15-11-10-12(14-7-13-11)18(17-16-10)5-9(3)6-19-4/h7-9H,5-6H2,1-4H3,(H,13,14,15)
• InChI Key： YZLUOLRWEYQMFM-UHFFFAOYSA-N
• SMILES： O(C)CC(C)CN1C2C(=C(N=CN=2)NC(C)C)N=N1

Computed Properties

• Exact Mass: 264.16985928g/mol
• Monoisotopic Mass: 264.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Analysis of 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172554-46-8)

The compound 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172554-46-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazolo[4,5-d]pyrimidine core, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule inhibitors like 2172554-46-8 for their ability to modulate cellular signaling pathways. This aligns with trending searches such as "kinase inhibitors in cancer therapy" and "drug discovery for rare diseases." The compound's methoxy-2-methylpropyl and isopropylamine substituents enhance its bioavailability, a critical factor often queried in pharmacokinetics studies. Its triazole and pyrimidine moieties further contribute to its binding affinity, making it a subject of interest in computational chemistry and molecular docking simulations.

The synthesis of 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine involves multi-step organic reactions, including cyclization and amination, which are frequently discussed in synthetic chemistry forums. Its CAS No. 2172554-46-8 serves as a unique identifier in chemical databases, often linked to queries like "novel triazolo-pyrimidine derivatives" or "structure-activity relationship studies." The compound's stability under physiological conditions is another hot topic, as evidenced by searches for "metabolic stability of heterocyclic compounds."

From an industrial perspective, 2172554-46-8 is explored for its scalability and cost-effective production methods. Searches such as "green chemistry in API synthesis" and "continuous flow manufacturing" highlight the demand for sustainable approaches to producing such complex molecules. The compound's logP and pKa values, often queried in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, further underscore its relevance in preclinical development.

In summary, 3-(3-methoxy-2-methylpropyl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine represents a convergence of cutting-edge medicinal chemistry and modern drug discovery trends. Its CAS No. 2172554-46-8 is a gateway to a wealth of research on kinase modulation, synthetic optimization, and therapeutic potential, making it a focal point for both academia and industry.